3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole

• Molecular Formula: C18H12FN5OS
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 3-[[3-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-7-methyl-1,2-benzoxazole
• InChI: InChI=1S/C18H12FN5OS/c1-10-3-2-4-13-14(23-25-16(10)13)9-15-22-24-17(20-21-18(24)26-15)11-5-7-12(19)8-6-11/h2-8H,9H2,1H3
• InChI Key: FCKRBRRJRAHWDS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC2=C1ON=C2CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)F
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NO2)CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)F

Description

3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the formation of amyloid beta plaques, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the formation of amyloid beta plaques. It has also been shown to have antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole in lab experiments is its potential to be used as a fluorescent probe for the detection of metal ions in biological systems. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in certain applications.

Future Directions

There are several future directions for the study of 3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole. One potential direction is to further investigate its potential as a treatment for cancer and neurological disorders. Another direction is to explore its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, more research is needed to understand the compound's mechanism of action and to improve its solubility and stability for use in various applications.
Conclusion:
In conclusion, 3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 3-{[3-(4-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-7-methyl-1,2-benzisoxazole involves the reaction of 4-fluorobenzaldehyde, 1,2-benzisoxazole, and 3-amino-5-(2-hydroxyethyl)-1,2,4-thiadiazole in the presence of a catalyst. This reaction results in the formation of the desired compound with a yield of approximately 70%.

Scientific Research Applications

The compound has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders. The compound has also been studied for its antimicrobial and antifungal properties. In addition, it has shown potential as a fluorescent probe for the detection of metal ions in biological systems.